(S)-2-Cyclohexylpropanoic acid
Overview
Description
(S)-2-Cyclohexylpropanoic acid, also known as (S)-2-cyclohexylpropanoate, is an organic compound with the molecular formula C9H16O2. It is a cyclic, branched-chain carboxylic acid and a structural isomer of (R)-2-cyclohexylpropanoic acid. This compound has a wide range of applications in biochemistry, pharmaceuticals, and other fields. It is a versatile molecule, with potential for use in drug design, synthesis of other compounds, and as a tool for studying enzyme-catalyzed reactions.
Scientific Research Applications
Cytotoxic Action and Antitumor Activity
- Synthesis and Cytotoxic Activity : The synthesis of new molecules from (S)-2-cyclohexylpropanoic acid derivatives and their potent antitumor activity, particularly against human glioma cells, has been explored. The cytotoxic action of these compounds involves inducing reactive oxygen species (ROS) and triggering apoptosis in glioma cells (Savić et al., 2014).
Environmental and Microbial Interactions
- Naphthenic Acids in Microcosms : 3-Cyclohexylpropanoic acid, a related compound, showed the ability to stimulate methanogenesis in microcosms containing sewage sludge, highlighting its interaction with microbial activities in specific environmental settings (Holowenko et al., 2001).
Tuberculostatic Activity
- Antitubercular Agents : A series of 3-cyclohexylpropanoic acid-derived nitrogen heterocyclic compounds exhibited significant tuberculostatic activity against Mycobacterium tuberculosis. Compounds derived from (S)-2-cyclohexylpropanoic acid analogs can potentially represent a novel class of selective antitubercular agents (Gobis et al., 2012).
properties
IUPAC Name |
(2S)-2-cyclohexylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O2/c1-7(9(10)11)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,10,11)/t7-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRLUSLNMNQAPOH-ZETCQYMHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCCC1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1CCCCC1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-Cyclohexylpropanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
